N-[3-(4-methoxyphenyl)propyl]-2-(methylthio)benzamide

• IUPAC Name: N-[3-(4-methoxyphenyl)propyl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C18H21NO2S/c1-21-15-11-9-14(10-12-15)6-5-13-19-18(20)16-7-3-4-8-17(16)22-2/h3-4,7-12H,5-6,13H2,1-2H3,(H,19,20)
• InChI Key: HJVSOXUNFBIXRN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCCNC(=O)C2=CC=CC=C2SC
• Molecular Formula: C18H21NO2S
• Molecular Weight: 315.4 g/mol

Description

N-[3-(4-methoxyphenyl)propyl]-2-(methylthio)benzamide, also known as ML297, is a selective and potent inhibitor of the TASK-1 potassium channel. This compound is widely used in scientific research to study the physiological and biochemical effects of TASK-1 inhibition.

Mechanism of Action

N-[3-(4-methoxyphenyl)propyl]-2-(methylthio)benzamide selectively inhibits the TASK-1 potassium channel by binding to a specific site on the channel protein. This binding results in a conformational change that prevents the channel from opening, thereby reducing potassium ion conductance and membrane hyperpolarization.
Biochemical and Physiological Effects:
N-[3-(4-methoxyphenyl)propyl]-2-(methylthio)benzamide has been shown to have a range of biochemical and physiological effects, including reducing neuronal excitability, decreasing cardiac action potential duration, and reducing pulmonary arterial pressure. These effects are due to the inhibition of TASK-1 channels, which play a critical role in regulating cellular excitability and ion homeostasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-(4-methoxyphenyl)propyl]-2-(methylthio)benzamide is its selectivity and potency for the TASK-1 channel. This allows researchers to specifically target this channel without affecting other ion channels or cellular processes. However, one limitation of N-[3-(4-methoxyphenyl)propyl]-2-(methylthio)benzamide is its relatively short half-life, which may require frequent dosing in experiments.

Future Directions

There are several future directions for the use of N-[3-(4-methoxyphenyl)propyl]-2-(methylthio)benzamide in scientific research. One area of interest is the development of novel therapies for epilepsy and other neurological disorders that involve aberrant neuronal excitability. Another area of interest is the use of N-[3-(4-methoxyphenyl)propyl]-2-(methylthio)benzamide for the treatment of pulmonary hypertension, a disease characterized by increased pulmonary arterial pressure and right ventricular hypertrophy. Additionally, N-[3-(4-methoxyphenyl)propyl]-2-(methylthio)benzamide may have potential as a tool for studying the role of TASK-1 channels in other physiological processes, such as insulin secretion and cancer cell proliferation.

Scientific Research Applications

N-[3-(4-methoxyphenyl)propyl]-2-(methylthio)benzamide is widely used in scientific research to study the physiological and biochemical effects of TASK-1 inhibition. TASK-1 channels are widely expressed in the brain, heart, and lungs, and play a critical role in regulating cellular excitability and ion homeostasis. Inhibition of TASK-1 channels has been shown to have therapeutic potential for a range of diseases, including epilepsy, arrhythmias, and pulmonary hypertension.